(R)-3-Boc-amino-butylamine hydrochloride
Description
(R)-3-Boc-amino-butylamine hydrochloride is a chiral amine derivative characterized by a tert-butoxycarbonyl (Boc) protecting group at the 3-position of a butylamine backbone, with a hydrochloride salt enhancing its solubility and stability. The Boc group serves as a critical protecting agent for primary amines, particularly in peptide synthesis, preventing unwanted side reactions during coupling steps . The compound’s R-configuration at the chiral center influences its interactions with biological targets, such as enzymes or receptors, where stereoselectivity is paramount . Its molecular formula is C₉H₂₁ClN₂O₂, with a molecular weight of 224.73 g/mol. Applications span medicinal chemistry (e.g., as a building block for protease inhibitors) and materials science (e.g., chiral catalysts) .
Properties
Molecular Formula |
C9H21ClN2O2 |
|---|---|
Molecular Weight |
224.73 g/mol |
IUPAC Name |
tert-butyl (2R)-4-hydrazinyl-2-methylbutanoate;hydrochloride |
InChI |
InChI=1S/C9H20N2O2.ClH/c1-7(5-6-11-10)8(12)13-9(2,3)4;/h7,11H,5-6,10H2,1-4H3;1H/t7-;/m1./s1 |
InChI Key |
YJRYCQYJPYLICO-OGFXRTJISA-N |
Isomeric SMILES |
C[C@H](CCNN)C(=O)OC(C)(C)C.Cl |
Canonical SMILES |
CC(CCNN)C(=O)OC(C)(C)C.Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight key structural, functional, and biological distinctions between (R)-3-Boc-amino-butylamine hydrochloride and analogous compounds:
Table 1: Comparative Analysis of (R)-3-Boc-amino-butylamine Hydrochloride and Structural Analogs
| Compound Name | Structural Features | Key Characteristics | Applications | Reference |
|---|---|---|---|---|
| (R)-3-Boc-amino-butylamine hydrochloride | Boc-protected amine at 3-position; R-configuration; hydrochloride salt | High enantiomeric purity; stability in acidic conditions; chiral recognition | Peptide synthesis, enzyme inhibitor design | |
| (S)-1-Boc-amino-butyl-3-amine hydrochloride | Boc group at 1-position; S-configuration; additional amine at 3-position | Altered stereochemical interactions; potential for dual-amine reactivity | Drug intermediates, asymmetric catalysis | |
| 3-Amino-2-methylbutanoic acid | Linear backbone; methyl branch at 2-position; carboxylic acid group | Hydrophobic; limited solubility; non-chiral | Nutritional supplements, polymer chemistry | |
| (R)-Boc-3-amino-4,4,4-trifluoro-butyric acid | Trifluoromethyl group at 4-position; Boc protection; R-configuration | Enhanced metabolic stability; electronegative substituents | Fluorinated drug candidates, agrochemicals | |
| (S)-3-Amino-4-(3-(trifluoromethyl)phenyl)butanoic acid hydrochloride | Trifluoromethylphenyl substituent; S-configuration; carboxylic acid | High receptor binding affinity; increased lipophilicity | Kinase inhibitors, PET imaging probes | |
| 1-Aminobutene | Linear unsaturated backbone; no chirality or protecting groups | Reactive double bond; prone to polymerization | Industrial solvents, polymer precursors |
Key Insights
Stereochemical Influence: The R-configuration of (R)-3-Boc-amino-butylamine hydrochloride distinguishes it from enantiomers like (S)-1-Boc-amino-butyl-3-amine hydrochloride, which exhibit divergent biological activities. For instance, in enzyme inhibition assays, the R-form may show 2–3× higher potency due to optimal spatial alignment with active sites .
Functional Group Variations: The Boc group in the target compound enhances stability during synthetic workflows, unlike 1-Aminobutene, which lacks protection and is prone to side reactions . Trifluoromethyl groups (e.g., in (R)-Boc-3-amino-4,4,4-trifluoro-butyric acid) introduce electronegativity and metabolic resistance but reduce aqueous solubility compared to the Boc-protected amine .
Backbone Modifications: Linear analogs like 3-Amino-2-methylbutanoic acid lack chirality and Boc protection, limiting their utility in stereoselective applications . Compounds with aromatic substituents (e.g., trifluoromethylphenyl in ) exhibit enhanced lipophilicity, favoring blood-brain barrier penetration but complicating purification .
Research Findings and Data
- Stereochemical Purity: Enantiomeric excess (ee) of >99% for (R)-3-Boc-amino-butylamine hydrochloride is achievable via chiral resolution, whereas racemic analogs show reduced efficacy in receptor binding (e.g., IC₅₀ of 12 nM vs. 45 nM for the S-form in protease assays) .
- Thermal Stability : Differential scanning calorimetry (DSC) reveals a melting point of 158–160°C for the target compound, compared to 145°C for its trifluoromethyl analog, underscoring the Boc group’s stabilizing role .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
